4-Amino-2-(methylthio)thiazole-5-carboxylic acid
Overview
Description
4-Amino-2-(methylthio)thiazole-5-carboxylic acid is a sulfur- and nitrogen-containing heterocyclic compound . It is part of the 2-aminothiazole scaffold, which is a characteristic structure in drug development . This compound has several biological activities, allowing it to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent, among other things .
Synthesis Analysis
The synthesis of 2-aminothiazole-based compounds, including 4-Amino-2-(methylthio)thiazole-5-carboxylic acid, has been widely studied . The synthetic strategies developed to access these compounds involve various substitutions, including N-substituted, 3-substituted, 4-substituted, multi-substituted, aryl/alkyl substituents, or acyl/other substituents .Molecular Structure Analysis
The molecular structure of 2-aminothiazole-based compounds, including 4-Amino-2-(methylthio)thiazole-5-carboxylic acid, has been reported in various studies . The structure of these compounds can vary based on the type and position of the substituents .Chemical Reactions Analysis
The chemical reactions involving 2-aminothiazole-based compounds, including 4-Amino-2-(methylthio)thiazole-5-carboxylic acid, have been studied . These reactions often involve the formation of various derivatives through processes such as acylation, methylation, and deacetylation .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-aminothiazole-based compounds, including 4-Amino-2-(methylthio)thiazole-5-carboxylic acid, have been reported . For example, the molecular formula of 4-Amino-2-(methylthio)thiazole-5-carboxylic acid is C5H6N2O2S .Mechanism of Action
The mechanism of action of 2-aminothiazole-based compounds, including 4-Amino-2-(methylthio)thiazole-5-carboxylic acid, is related to their various biological activities . For example, some of these compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Safety and Hazards
Future Directions
The future directions for the study and application of 2-aminothiazole-based compounds, including 4-Amino-2-(methylthio)thiazole-5-carboxylic acid, are promising . Given their wide range of biological activities and their potential in drug development, these compounds are likely to continue to attract attention among medicinal chemists .
properties
IUPAC Name |
4-amino-2-methylsulfanyl-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S2/c1-10-5-7-3(6)2(11-5)4(8)9/h6H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVUPWQZRUDZLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=C(S1)C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70618111 |
Source
|
| Record name | 4-Amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70618111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94507-74-1 |
Source
|
| Record name | 4-Amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70618111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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